Cas no 1251033-27-8 (3-Bromo-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1251033-27-8
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD13193631
• CID: 838743
• Update Time: 2025-06-20

3-Bromo-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine
• 3-bromo-2H-pyrazolo[3,4-d]pyrimidine

• MDL： MFCD13193631
• Inchi： 1S/C5H3BrN4/c6-4-3-1-7-2-8-5(3)10-9-4/h1-2H,(H,7,8,9,10)
• InChI Key： OHDYDXVLQKCZRK-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NC=NC2=NN1

Computed Properties

• Exact Mass: 197.95400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 54.46000
• LogP: 1.11540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1251033-27-8)

3-Bromo-1H-pyrazolo[3,4-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1251033-27-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolopyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a bromine substituent at the 3-position enhances its utility as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

The pyrazolopyrimidine core is a fused bicyclic system consisting of a pyrazole ring and a pyrimidine ring, which together create a rich structural framework for interactions with biological targets. This structural motif has been extensively explored in drug discovery due to its ability to modulate enzyme activity and receptor binding. Specifically, 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine has been investigated for its potential role in inhibiting kinases and other enzymes involved in cancer progression. Its brominated nature makes it an attractive candidate for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing more intricate molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases, which are overexpressed or mutated in many cancers. 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine has been identified as a promising lead compound due to its ability to bind to the ATP-binding site of kinases, thereby inhibiting their activity. Preclinical studies have demonstrated that derivatives of this compound exhibit potent antitumor effects by disrupting signaling pathways essential for cell proliferation and survival. The bromine atom at the 3-position serves as a versatile handle for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of the molecule.

One of the most compelling aspects of 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine is its role in the development of next-generation kinase inhibitors. These inhibitors are designed to overcome resistance mechanisms associated with existing therapies by targeting different domains or conformations of kinases. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), which are critical drivers in certain types of cancer. The ability to modify the pyrazolopyrimidine core while retaining potent activity has made this scaffold a cornerstone in medicinal chemistry research.

The synthesis of 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step organic transformations starting from commercially available precursors. The bromination step is particularly crucial and often achieved using reagents such as N-bromosuccinimide (NBS) or bromine gas under controlled conditions. These synthetic routes highlight the compound's accessibility while maintaining high yields and purity, which are essential for downstream applications in drug development.

Advances in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and optimize lead compounds before conducting expensive wet-lab experiments. 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine has been subjected to such analyses, revealing promising interactions with target proteins. This computational guidance has streamlined the drug discovery pipeline and reduced time-to-market for novel therapeutics.

Moreover, the versatility of 1H-pyrazolo[3,4-d]pyrimidine derivatives extends beyond oncology. Emerging research suggests potential applications in infectious diseases and inflammatory disorders. The scaffold's ability to modulate immune responses and interfere with pathogen-specific enzymes makes it an attractive candidate for developing antiviral and anti-inflammatory agents. For example, recent studies have explored its efficacy against enzymes involved in bacterial metabolism, highlighting its broad therapeutic potential.

The pharmacokinetic properties of 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine and its derivatives are also under investigation to ensure their suitability for clinical use. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of drug efficacy and safety. Researchers are employing structure-activity relationship (SAR) studies to optimize these properties by introducing modifications at various positions on the pyrazolopyrimidine core. Such efforts aim to enhance oral bioavailability and prolong systemic exposure while minimizing off-target effects.

In conclusion, 1251033-27-8 represents a valuable building block in pharmaceutical research due to its structural versatility and biological activity. The brominated pyrazolopyrimidine scaffold offers numerous opportunities for further chemical exploration and therapeutic innovation. As our understanding of disease mechanisms continues to evolve, compounds like 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine will remain at the forefront of drug discovery efforts aimed at improving patient outcomes across multiple therapeutic areas.